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Compound of Interest

Compound Name: Cyclo(-Ala-Ala)

CAS No.: 72904-45-1

Cat. No.: B7888671

Get Quote

Welcome to the technical support center for the synthesis of Cyclo(-Ala-Ala) and other

diketopiperazines (DKPs). This guide is designed for researchers, scientists, and drug

development professionals to navigate the common challenges encountered during the

cyclization of dipeptides. Here, we provide in-depth, field-proven insights in a direct question-

and-answer format to help you improve your reaction yields and product purity.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental reaction mechanism for the
formation of Cyclo(-Ala-Ala)?
The formation of Cyclo(-Ala-Ala), a 2,5-diketopiperazine (DKP), occurs via an intramolecular

cyclization of a linear alanyl-alanine dipeptide precursor. The reaction is a nucleophilic attack of

the N-terminal amino group on the activated C-terminal carbonyl group.[1] This process forms a

stable six-membered ring, releasing a leaving group (e.g., an alcohol from an ester or water

from a carboxylic acid). The propensity of a dipeptide to adopt a cis amide bond conformation,

which brings the N- and C-termini into proximity, is a key factor for efficient cyclization.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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